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Compound of Interest

Compound Name: BMS-902483
CAS No.: 1192810-88-0
Cat. No.: B606265
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
BMS-902483, a potent alpha7 Nicotinic receptor partial agonist. The following procedures are
based on established best practices for managing potent pharmaceutical compounds to ensure
personnel safety and minimize environmental impact.

l. Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure
when handling BMS-902483. The recommended PPE is detailed below and should be selected
based on the specific laboratory risk assessment.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with nitrile

gloves.

Provides a barrier against skin
contact. Double-gloving is a
best practice when handling

potent compounds.

Eye Protection

Tightly fitting safety goggles or
a face shield.[1]

Protects eyes from splashes

and airborne particles.[1]

Respiratory Protection

An N95 respirator or a higher
level of respiratory protection,
such as a Powered Air-
Purifying Respirator (PAPR),
may be required based on the
quantity of compound being
handled and the potential for

aerosolization.[1][2][3]

Surgical masks do not offer
adequate respiratory

protection from drug exposure.

[1]

Body Protection

A disposable, long-sleeved
gown that closes in the back
with tight-fitting cuffs.[1] For
handling highly potent
compounds, coveralls (bunny

suits) may be necessary.[1][4]

Prevents contamination of
personal clothing and skin.
Gowns worn in hazardous
areas should not be worn

elsewhere.[1]

Footwear

Closed-toe shoes with

disposable shoe covers.[1]

Protects feet from spills and
prevents the tracking of
contaminants outside the work

area.

Il. Operational Plan: Handling Procedures

Adherence to a strict operational plan is critical for the safe handling of BMS-902483.

A. Preparation and Weighing:

 All handling of powdered BMS-902483 should be conducted within a certified chemical fume

hood, a glove box, or another appropriate containment device.[2]
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o Before use, allow the product to equilibrate to room temperature for at least one hour while
the vial is tightly sealed.[5]

o Use dedicated equipment (e.g., spatulas, weigh boats) for handling the compound.

* Prepare solutions on the same day of use whenever possible.[5]

B. Solution Preparation:

e When dissolving the compound, add the solvent slowly to the powder to avoid aerosolization.

« |f stock solutions need to be prepared in advance, store them in tightly sealed vials at -20°C
for up to one month.[5]

C. Spill Management:
 In the event of a spill, immediately alert others in the area.

e For small spills (<5 mL or 5 g), use a spill kit containing absorbent pads, appropriate cleaning
agents, and waste disposal bags.[6]

o For larger spills, evacuate the area and contact the Environmental Health and Safety (EHS)
department.

lll. Disposal Plan

Proper disposal of BMS-902483 and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.[7]
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow
Unused Compound T ) )

institutional and local regulations for cytotoxic

waste.[8]

Place in a designated, leak-proof hazardous
) ] ) ] waste container.[6][7] Sharps should be placed
Contaminated Labware (e.g., vials, pipette tips) ) ) )
in @ puncture-resistant cytotoxic sharps

container.[6]

All disposable PPE (gloves, gown, shoe covers,
Contaminated PPE etc.) must be removed before leaving the work

area and disposed of as cytotoxic waste.[6][7]

Collect in a sealed, properly labeled hazardous
Liquid Waste waste container. Do not dispose of down the
drain.[7]

Waste Segregation is Mandatory: All materials that come into contact with BMS-902483 are to
be treated as hazardous waste.[7] Waste should be categorized as "trace" or "bulk"
chemotherapy waste where applicable and disposed of in appropriately colored and labeled
containers (e.g., yellow or black bins for cytotoxic waste).[7]

IV. Experimental Workflow for Handling BMS-902483

The following diagram outlines the logical steps for safely handling BMS-902483 from receipt
to disposal.
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Caption: Workflow for Safe Handling of BMS-902483.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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